![molecular formula C15H10FNO2 B6400571 4-(5-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% CAS No. 1262006-23-4](/img/structure/B6400571.png)
4-(5-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(5-Cyano-2-fluorophenyl)-3-methylbenzoic acid (MFCA) is an organic compound belonging to the class of benzoic acids. It is a white crystalline solid that is soluble in organic solvents. MFCA has a wide range of applications in the fields of pharmaceuticals, biochemistry, and materials science. MFCA has been used in various types of scientific research, including the synthesis of novel materials, the study of enzyme kinetics, and the investigation of metabolic pathways.
Scientific Research Applications
4-(5-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% has been used in various types of scientific research, including the synthesis of novel materials, the study of enzyme kinetics, and the investigation of metabolic pathways. It has been used in the synthesis of polymers, nanomaterials, and other materials with novel properties. It has also been used in the study of enzyme kinetics and the investigation of metabolic pathways in organisms. 4-(5-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% has also been used in the synthesis of drugs, such as antibiotics and anti-cancer agents.
Mechanism of Action
4-(5-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% has been found to act as an inhibitor of several enzyme-catalyzed reactions. It has been found to inhibit the activity of several enzymes, including cytochrome P450, cyclooxygenase, and phospholipase. The mechanism of action of 4-(5-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% is not fully understood, but it appears to involve the binding of the compound to the active site of the enzyme, leading to the inhibition of the enzyme’s activity.
Biochemical and Physiological Effects
4-(5-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% has been found to have a range of biochemical and physiological effects. It has been found to have anti-inflammatory and anti-oxidant effects. It has also been found to have anti-cancer and anti-tumor effects. In addition, it has been found to have anti-microbial and anti-viral effects.
Advantages and Limitations for Lab Experiments
4-(5-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound, making it suitable for use in long-term experiments. It is also relatively inexpensive and has a wide range of applications. However, there are also some limitations to using 4-(5-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% in laboratory experiments. It is not soluble in water, making it difficult to use in aqueous solutions. In addition, it can be toxic to some organisms at high concentrations.
Future Directions
There are several potential future directions for the use of 4-(5-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95%. It could be used in the development of new drugs, such as antibiotics and anti-cancer agents. It could also be used in the development of new materials, such as polymers, nanomaterials, and other materials with novel properties. In addition, it could be used in the study of enzyme kinetics and the investigation of metabolic pathways in organisms. Finally, it could be used in the development of new methods for the synthesis of other compounds.
Synthesis Methods
4-(5-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95% can be synthesized from 4-iodobenzoic acid and 5-cyano-2-fluoroaniline under the action of a base. The reaction is carried out in an aqueous solution of sodium carbonate at a temperature of 60°C. The reaction is complete in about 1 hour and yields a white crystalline solid of 4-(5-Cyano-2-fluorophenyl)-3-methylbenzoic acid, 95%.
properties
IUPAC Name |
4-(5-cyano-2-fluorophenyl)-3-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10FNO2/c1-9-6-11(15(18)19)3-4-12(9)13-7-10(8-17)2-5-14(13)16/h2-7H,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQOTWCIETOLUGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)O)C2=C(C=CC(=C2)C#N)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60689794 |
Source
|
Record name | 5'-Cyano-2'-fluoro-2-methyl[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60689794 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1262006-23-4 |
Source
|
Record name | 5'-Cyano-2'-fluoro-2-methyl[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60689794 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.